![molecular formula C14H14N2O5S B4880927 N-(2-methoxyphenyl)-4-methyl-3-nitrobenzenesulfonamide](/img/structure/B4880927.png)
N-(2-methoxyphenyl)-4-methyl-3-nitrobenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-methoxyphenyl)-4-methyl-3-nitrobenzenesulfonamide, also known as MNBS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MNBS is a sulfonamide derivative that has been extensively studied for its biological activities and therapeutic potential.
Scientific Research Applications
N-(2-methoxyphenyl)-4-methyl-3-nitrobenzenesulfonamide has been extensively studied for its biological activities and therapeutic potential. It has been found to exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, anti-tumor, anti-microbial, and anti-viral activities. This compound has also been investigated for its potential use as a diagnostic tool for various diseases, such as cancer and Alzheimer's disease.
Mechanism of Action
The exact mechanism of action of N-(2-methoxyphenyl)-4-methyl-3-nitrobenzenesulfonamide is not fully understood. However, it has been suggested that this compound exerts its pharmacological effects by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). Inhibition of these enzymes leads to a decrease in the production of pro-inflammatory mediators, such as prostaglandins and nitric oxide, which are involved in the pathogenesis of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been found to reduce inflammation, pain, and fever in animal models of inflammation. This compound has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. In addition, this compound has been found to exhibit anti-microbial and anti-viral activities against various pathogens.
Advantages and Limitations for Lab Experiments
N-(2-methoxyphenyl)-4-methyl-3-nitrobenzenesulfonamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. This compound is also relatively inexpensive compared to other sulfonamide derivatives. However, this compound has certain limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in animal models. This compound also has a relatively short half-life, which can limit its effectiveness in certain applications.
Future Directions
N-(2-methoxyphenyl)-4-methyl-3-nitrobenzenesulfonamide has several potential future directions for research. One possible direction is to investigate its potential use as a diagnostic tool for various diseases, such as cancer and Alzheimer's disease. This compound has been shown to selectively bind to certain proteins that are overexpressed in these diseases, which could make it a useful diagnostic tool. Another possible direction is to investigate its potential use as a therapeutic agent for various diseases, such as cancer and inflammatory disorders. This compound has been shown to exhibit anti-tumor and anti-inflammatory activities, which could make it a promising therapeutic agent. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Synthesis Methods
N-(2-methoxyphenyl)-4-methyl-3-nitrobenzenesulfonamide can be synthesized through a multi-step reaction process starting from 2-methoxyaniline. The first step involves the nitration of 2-methoxyaniline to form 2-methoxy-4-nitroaniline. This is followed by the sulfonation of 2-methoxy-4-nitroaniline to form N-(2-methoxy-4-nitrophenyl)sulfonamide. Finally, N-(2-methoxy-4-nitrophenyl)sulfonamide is reduced to this compound using sodium dithionite. The overall reaction scheme for the synthesis of this compound is shown below:
properties
IUPAC Name |
N-(2-methoxyphenyl)-4-methyl-3-nitrobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O5S/c1-10-7-8-11(9-13(10)16(17)18)22(19,20)15-12-5-3-4-6-14(12)21-2/h3-9,15H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IELVKTHXVAQOKO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=CC=C2OC)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.